Olanzapine-d3 Olanzapine-d3 An isotope labelled of Olanzapine. Olanzapine is an antipsychotic medication used to treat schizophrenia.
Brand Name: Vulcanchem
CAS No.: 786686-79-1
VCID: VC0196478
InChI: InChI=1S/C17H20N4S/c1-12-11-13-16(21-9-7-20(2)8-10-21)18-14-5-3-4-6-15(14)19-17(13)22-12/h3-6,11,19H,7-10H2,1-2H3/i2D3
SMILES: CC1=CC2=C(S1)NC3=CC=CC=C3N=C2N4CCN(CC4)C
Molecular Formula: C17H17N4SD3
Molecular Weight: 315.45

Olanzapine-d3

CAS No.: 786686-79-1

VCID: VC0196478

Molecular Formula: C17H17N4SD3

Molecular Weight: 315.45

Purity: 98% by HPLC; 98% atom D

* For research use only. Not for human or veterinary use.

Olanzapine-d3 - 786686-79-1

Description

Olanzapine Overview

Olanzapine is an antipsychotic medication primarily used for treating schizophrenia, bipolar disorder, and agitation associated with these conditions . It acts by antagonizing multiple neuronal receptors, including dopamine D1, D2, D3, and D4 receptors, serotonin receptors (5-HT2A, 5-HT2C, 5-HT3, and 5-HT6), alpha-1 adrenergic receptors, histamine H1 receptors, and muscarinic receptors .

Deuterated Compounds in Research

Deuterated compounds, such as those labeled with deuterium (D), are often used in research to study pharmacokinetics and metabolism. These compounds have similar chemical properties to their non-deuterated counterparts but can be distinguished using techniques like mass spectrometry. If "Olanzapine-d3" refers to a deuterated form of olanzapine, it would likely be used in studies to trace its metabolism or distribution in the body without interfering with the natural compound's detection.

Receptor Occupancy

Receptor TypeOccupancy Level
Dopamine D265-80% at therapeutic doses
Serotonin 5-HT2AHigher than D2 at therapeutic doses
Dopamine D3Minimal occupancy at clinically relevant doses

Clinical Effects

  • Antipsychotic Activity: Olanzapine is effective in managing schizophrenia and bipolar disorder by reducing symptoms such as hallucinations and delusions.

  • Side Effects: It has a lower incidence of extrapyramidal side effects (e.g., Parkinsonism) compared to typical antipsychotics like haloperidol .

Pharmacokinetics

Olanzapine is extensively studied for its pharmacokinetics, with a focus on its absorption, distribution, metabolism, and excretion. It has a high affinity for several receptors and demonstrates significant variability in metabolism among individuals .

CAS No. 786686-79-1
Product Name Olanzapine-d3
Molecular Formula C17H17N4SD3
Molecular Weight 315.45
IUPAC Name 2-methyl-4-[4-(trideuteriomethyl)piperazin-1-yl]-10H-thieno[2,3-b][1,5]benzodiazepine
Standard InChI InChI=1S/C17H20N4S/c1-12-11-13-16(21-9-7-20(2)8-10-21)18-14-5-3-4-6-15(14)19-17(13)22-12/h3-6,11,19H,7-10H2,1-2H3/i2D3
SMILES CC1=CC2=C(S1)NC3=CC=CC=C3N=C2N4CCN(CC4)C
Purity 98% by HPLC; 98% atom D
Related CAS 132539-06-1 (unlabelled)
Synonyms 2-Methyl-4-(4-methyl-d3-1-piperazinyl)-10H-thieno[2,3-b][1,5]benzodiazepine; Integrol-d3; LY 170053-d3; Lanzac-d3; Oleanz-d3; Oliza-d3; Oltal-d3; Zyprexa-d3
Tag Olanzapine
PubChem Compound 136102015
Last Modified Aug 15 2023

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